Cas no 1493640-51-9 (2-Cyclopropyl-2-ethyloxirane)

• Product Name: 2-Cyclopropyl-2-ethyloxirane
• CAS No: 1493640-51-9
• MF: C₇H₁₂O
• MW: 112.169582366943
• CID: 6078632
• PubChem ID: 64919786
• Update Time: 2025-06-26

2-Cyclopropyl-2-ethyloxirane Chemical and Physical Properties

Names and Identifiers

• AKOS014249803
• EN300-3177897
• 2-cyclopropyl-2-ethyloxirane
• 1493640-51-9
• 2-Cyclopropyl-2-ethyloxirane

• Inchi： 1S/C7H12O/c1-2-7(5-8-7)6-3-4-6/h6H,2-5H2,1H3
• InChI Key： NQXCEEAPBDWZHP-UHFFFAOYSA-N
• SMILES： O1CC1(CC)C1CC1

Computed Properties

• Exact Mass: 112.088815002g/mol
• Monoisotopic Mass: 112.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 12.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Epoxides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides

Additional information on 2-Cyclopropyl-2-ethyloxirane

Introduction to 2-Cyclopropyl-2-ethyloxirane (CAS No. 1493640-51-9)

2-Cyclopropyl-2-ethyloxirane, identified by the Chemical Abstracts Service Number (CAS No.) 1493640-51-9, is a significant compound in the realm of organic chemistry and pharmaceutical research. This oxirane derivative, characterized by its cyclopropyl and ethyl substituents, has garnered attention due to its unique structural properties and potential applications in synthetic chemistry and drug development.

The molecular structure of 2-Cyclopropyl-2-ethyloxirane consists of a three-membered cyclopropyl ring attached to an epoxide (oxirane) functional group, with an ethyl group at the second position of the oxirane ring. This configuration imparts distinct reactivity and steric effects, making it a valuable intermediate in various chemical transformations. The presence of the cyclopropyl group enhances the compound's stability while the oxirane ring provides a versatile site for functionalization, enabling further derivatization for medicinal chemistry applications.

In recent years, 2-Cyclopropyl-2-ethyloxirane has been explored as a building block in the synthesis of more complex molecules. Its reactivity as an epoxide allows for ring-opening reactions with nucleophiles, which can be harnessed to introduce diverse functional groups into the molecular framework. This property is particularly useful in constructing heterocyclic compounds, which are prevalent in many biologically active pharmaceuticals.

One of the most compelling aspects of 2-Cyclopropyl-2-ethyloxirane is its potential in developing novel therapeutic agents. Researchers have leveraged its structural features to design molecules with enhanced binding affinity and selectivity towards specific biological targets. For instance, studies have demonstrated its utility in generating analogs of known drugs by incorporating the cyclopropyl moiety, which is often found in bioactive molecules due to its ability to improve metabolic stability and binding interactions.

The ethyloxirane component of this compound adds another layer of complexity, enabling regioselective modifications that can fine-tune pharmacological properties. Epoxides are well-known for their ability to undergo facile ring-opening reactions, making them ideal for constructing complex scaffolds through transition-metal-catalyzed or organometallic reactions. These transformations have been instrumental in synthesizing novel pharmacophores that exhibit promising biological activities.

Recent advancements in synthetic methodologies have further highlighted the importance of 2-Cyclopropyl-2-ethyloxirane as a key intermediate. Techniques such as transition-metal-catalyzed cross-coupling reactions and organocatalytic asymmetric synthesis have enabled precise control over the introduction of functional groups, leading to highly optimized synthetic routes. These developments have not only improved the efficiency of drug discovery processes but also expanded the scope of possible molecular architectures.

The pharmaceutical industry has been particularly interested in exploring derivatives of 2-Cyclopropyl-2-ethyloxirane due to their potential therapeutic benefits. By modifying the cyclopropyl and ethyl substituents, researchers can fine-tune physicochemical properties such as solubility, permeability, and metabolic stability. These attributes are critical for ensuring that drug candidates exhibit favorable pharmacokinetic profiles, which are essential for clinical success.

Moreover, the structural motifs present in 2-Cyclopropyl-2-ethyloxirane have been investigated for their role in modulating biological pathways. For example, studies suggest that compounds incorporating the cyclopropyl group may interact with enzymes or receptors in unique ways, potentially leading to new mechanisms of action for treating various diseases. The oxirane ring's reactivity also allows for the introduction of polar functional groups that can enhance binding interactions with biological targets.

In conclusion, 2-Cyclopropyl-2-ethyloxirane (CAS No. 1493640-51-9) represents a versatile and promising compound in modern chemical research. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists and pharmaceutical scientists alike. As research continues to uncover new applications and methodologies involving this compound, its significance in advancing drug discovery and development is expected to grow even further.